Cas no 1361486-87-4 (6-Fluoro-2-(perchlorophenyl)pyridine-3-acetic acid)

• Product Name: 6-Fluoro-2-(perchlorophenyl)pyridine-3-acetic acid
• CAS No: 1361486-87-4
• MF: C₁₃H₅Cl₅FNO₂
• MW: 403.447702169418
• CID: 4923676
• Update Time: 2025-10-29

6-Fluoro-2-(perchlorophenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-(perchlorophenyl)pyridine-3-acetic acid

• Inchi： 1S/C13H5Cl5FNO2/c14-8-7(9(15)11(17)12(18)10(8)16)13-4(3-6(21)22)1-2-5(19)20-13/h1-2H,3H2,(H,21,22)
• InChI Key： UTRQXHLWBJORKZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=CC=C(N=1)F)CC(=O)O)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• XLogP3: 5.5
• Topological Polar Surface Area: 50.2

Additional information on 6-Fluoro-2-(perchlorophenyl)pyridine-3-acetic acid

Introduction to 6-Fluoro-2-(perchlorophenyl)pyridine-3-acetic Acid (CAS No. 1361486-87-4)

6-Fluoro-2-(perchlorophenyl)pyridine-3-acetic acid, identified by the CAS number 1361486-87-4, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are known for their versatile chemical properties and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 6-fluoro-2-(perchlorophenyl)pyridine-3-acetic acid consists of a pyridine ring substituted with a fluorine atom at position 6, a perchlorophenyl group at position 2, and an acetic acid moiety at position 3. This unique substitution pattern imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for further functionalization and exploration in synthetic chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging modern catalytic systems and optimized reaction conditions. Researchers have demonstrated that the synthesis of 6-fluoro-2-(perchlorophenyl)pyridine-3-acetic acid can be achieved through a multi-step process involving nucleophilic aromatic substitution, Friedel-Crafts acylation, and subsequent fluorination steps. These methods not only enhance the scalability of the synthesis but also ensure high purity and yield, which are critical for its application in downstream processes.

In terms of application, 6-fluoro-2-(perchlorophenyl)pyridine-3-acetic acid has shown promise in the field of medicinal chemistry. The presence of the perchlorophenyl group imparts strong electron-withdrawing effects, which can modulate the electronic properties of the pyridine ring, making it an attractive candidate for designing bioactive molecules with specific pharmacological profiles. Recent studies have explored its potential as a lead compound in the development of novel antibiotics, anticancer agents, and neuroprotective drugs.

The acetic acid moiety at position 3 introduces additional functional diversity to the molecule, enabling further derivatization through esterification or amidation reactions. These derivatives can be tailored to enhance bioavailability, stability, or target specificity, depending on the therapeutic application under consideration.

In addition to its pharmacological applications, 6-fluoro-2-(perchlorophenyl)pyridine-3-acetic acid has also been investigated for its potential in materials science. The compound's ability to form stable coordination complexes with transition metals has led to its exploration as a ligand in catalysis and sensor technology.

The latest research findings highlight the importance of understanding the stereochemical properties of this compound. Studies have shown that the spatial arrangement of substituents on the pyridine ring significantly influences its reactivity and selectivity in various chemical transformations. This insight has paved the way for more precise control over reaction outcomes, thereby enhancing the efficiency of synthetic processes.

In conclusion, 6-fluoro-2-(perchlorophenyl)pyridine-3-acetic acid, with its unique structural features and versatile chemical properties, represents a valuable asset in contemporary chemical research. Its potential applications span across multiple disciplines, making it a subject of continued interest for scientists and researchers worldwide.